S3QEL-2

• Molecular Formula: C19H25N5
• Molecular Weight: 323.4 g/mol
• InChI: InChI=1S/C19H25N5/c1-5-9-23(10-6-2)18-17-12-22-24(19(17)21-13-20-18)16-8-7-14(3)15(4)11-16/h7-8,11-13H,5-6,9-10H2,1-4H3
• InChIKey: MGIAJZSCNPODRR-UHFFFAOYSA-N

S3QEL-2: Site-Specific Complex III Superoxide Suppressor

S3QEL-2 (CAS 890888-12-7, 1-(3,4-dimethylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine) is a cell-permeable small-molecule suppressor of site IIIQo electron leak at mitochondrial respiratory complex III [1]. It selectively inhibits superoxide production at the outer Q-binding site of complex III (IC50 = 1.7 µM) without altering oxidative phosphorylation or normal electron flux [1]. Unlike classical complex III inhibitors such as myxothiazol and antimycin A, which concurrently disrupt ATP synthesis, S3QEL-2 decouples ROS suppression from bioenergetic function, establishing it as a uniquely precise tool for dissecting site-specific mitochondrial redox signaling [1][2].

Workflow

Site-specific mitochondrial complex III superoxide studies

Selection

Preserves oxidative phosphorylation and electron transport

Use Context

Cell-based assays, isolated mitochondria, in vivo feeding studies

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] Watson MA, Wong HS, Brand MD. Use of S1QELs and S3QELs to link mitochondrial sites of superoxide and hydrogen peroxide generation to physiological and pathological outcomes. Biochemical Society Transactions. 2019;47(5):1461-1469. doi:10.1042/BST20190305. PMID: 31506330. View Source

Why S3QEL-2 Cannot Be Replaced by Generic Inhibitors

Conventional complex III inhibitors such as myxothiazol and antimycin A alter both superoxide production and oxidative phosphorylation simultaneously, confounding interpretation of whether observed phenotypes arise from ROS modulation or metabolic disruption [1]. Myxothiazol inhibits electron flow through complex III, causing upstream redox centers to become more reduced and paradoxically increasing electron leak at other sites [1][2]. Conversely, broad-spectrum mitochondrial antioxidants (MitoQ, MitoTEMPO, SkQ1) quench ROS downstream of production and cannot distinguish contributions from individual mitochondrial sites [2]. S3QEL-2 uniquely suppresses superoxide exclusively at site IIIQo without affecting electron transport, cytochrome reduction, or ATP synthesis, enabling unambiguous attribution of biological outcomes to site IIIQo-derived ROS [1]. These mechanistic differences render generic substitution scientifically invalid for experiments requiring site-specific IIIQo interrogation.

Classical Complex III Inhibitors

Myxothiazol and antimycin A concurrently disrupt oxidative phosphorylation and electron transport, confounding ROS-specific phenotype attribution.

Broad-Spectrum Mitochondrial Antioxidants

MitoQ, MitoTEMPO, and SkQ1 quench ROS downstream and cannot distinguish contributions from individual mitochondrial sites.

Substitution limits site IIIQo-specific attribution and may introduce bioenergetic or scavenging artifacts. Direct functional interchange is not supported.

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] Watson MA, Wong HS, Brand MD. Use of S1QELs and S3QELs to link mitochondrial sites of superoxide and hydrogen peroxide generation to physiological and pathological outcomes. Biochemical Society Transactions. 2019;47(5):1461-1469. doi:10.1042/BST20190305. PMID: 31506330. View Source

S3QEL-2 Selectivity and Functional Superiority Evidence

Preserved Oxidative Phosphorylation vs. Myxothiazol and Antimycin A

S3QEL-2 suppresses site IIIQo superoxide production (IC50 = 1.7 µM) without altering oxidative phosphorylation or normal electron flux, in direct contrast to myxothiazol and antimycin A, which inhibit electron transport and disrupt ATP synthesis at their effective concentrations [1]. In isolated rat skeletal muscle mitochondria, S3QELs did not alter the reduction state of b-cytochromes nor the rate of electron transport through complex III, whereas myxothiazol blocks electron flow completely at site IIIQo [1][2]. In HEK-293 cells treated for 3 hours with 34 µM S3QEL-2, cellular oxidative phosphorylation remained unchanged, confirming functional selectivity in intact cells [1].

OXPHOS Preservation vs. Inhibitors

Head-to-head

S3QEL-2 suppressed site IIIQo superoxide (IC₅₀ 1.7 µM) without altering oxidative phosphorylation or b-cytochrome reduction, while myxothiazol and antimycin A abolished OXPHOS at effective concentrations.

Supports bioenergetic-neutral ROS suppression endpoint context.

Isolated rat skeletal muscle mitochondria; HEK-293 intact cells.

Evidence Dimension	Effect on oxidative phosphorylation (OXPHOS) at concentrations that suppress site IIIQo superoxide
Target Compound Data	S3QEL-2 (IC50 1.7 µM for superoxide suppression): OXPHOS unaffected; normal electron flux maintained; b-cytochrome reduction state unchanged
Comparator Or Baseline	Myxothiazol: inhibits electron flow at site IIIQo, completely blocks OXPHOS at effective concentrations. Antimycin A: induces superoxide production from site IIIQo while simultaneously disrupting OXPHOS
Quantified Difference	Qualitative categorical difference — S3QEL-2 preserves OXPHOS; myxothiazol and antimycin A abolish it at concentrations required for IIIQo modulation
Conditions	Isolated rat skeletal muscle mitochondria; HEK-293 intact cells; succinate- or glutamate/malate-driven respiration [1]

Why This Matters

This selectivity is the defining procurement criterion: S3QEL-2 is the only commercially available tool that enables dissociation of site IIIQo superoxide signaling from ATP synthesis, avoiding the obligatory metabolic collapse caused by classical complex III inhibitors.

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] Watson MA, Wong HS, Brand MD. Use of S1QELs and S3QELs to link mitochondrial sites of superoxide and hydrogen peroxide generation to physiological and pathological outcomes. Biochemical Society Transactions. 2019;47(5):1461-1469. doi:10.1042/BST20190305. PMID: 31506330. View Source

Superior β-Cell Protection vs. EUK-134 in Primary Islets

In a direct head-to-head comparison using primary rat pancreatic islets, 30 µM S3QEL-2 enhanced both total β-cell viability and glucose-stimulated insulin secretion relative to equimolar (30 µM) EUK-134, a synthetic superoxide dismutase/catalase mimetic ROS scavenger [1]. S3QEL-2 also suppressed tunicamycin-induced total ROS in INS1 insulinoma cells in a concentration-dependent manner (0–30 µM), and all three S3QELs (1–3) at 10 µM significantly reduced tunicamycin-triggered caspase 3/7 activation [1][2].

β-Cell Functional Preservation vs. EUK-134

Head-to-head

At equimolar 30 µM, S3QEL-2 provided greater total β-cell viability and higher glucose-stimulated insulin secretion than EUK-134 in primary rat islets; also suppressed tunicamycin-triggered caspase 3/7 activation in INS1 cells.

Supports islet functional preservation endpoint context; reported advantage over general ROS scavenger.

48 h culture, n=3 (S3QEL-2), n=2 (EUK-134).

Evidence Dimension	Primary pancreatic islet β-cell viability and glucose-stimulated insulin secretion after 48 h culture
Target Compound Data	S3QEL-2 (30 µM): Enhanced viability of total and insulin-positive β-cells; preserved glucose-stimulated insulin secretion (measured as stimulation index) [1]
Comparator Or Baseline	EUK-134 (30 µM, equimolar): Lower β-cell viability and inferior insulin secretory function compared to S3QEL-2
Quantified Difference	S3QEL-2 provided greater protection than equimolar EUK-134; statistical significance: p < 0.05 vs DMSO control (Student's t-test with Welch's correction). EUK-134 did not achieve the same magnitude of protection. Specific numerical fold-change values reported in Fig. 2e,f of primary reference [1].
Conditions	Rat primary pancreatic islets; 48 h culture at 37°C, 5% CO2; 30 µM compound; DMSO vehicle control; n = 3 biological replicates for DMSO and S3QEL-2; n = 2 for EUK-134 [1]

Why This Matters

For researchers studying pancreatic β-cell biology, islet transplantation, or diabetes models, S3QEL-2 provides superior functional preservation compared to a general ROS scavenger, demonstrating that site-specific IIIQo suppression is more effective than broad ROS quenching.

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] PMC Figure 2. S3QELs modulate ROS-mediated signaling in cells. Panel e-f: Effect of 30 μM S3QEL-2 or 30 μM EUK-134 on viability and insulin secretion of rat pancreatic islets. PMCID: PMC4618194. View Source

Quantified Suppression of Mitochondrial H2O2 Production

In isolated mitochondria respiring on glutamate plus malate (complex I-linked substrates), S3QEL-2 reduced H2O2 production to 25% of the control level [1]. This quantitative benchmark enables researchers to calibrate expected residual ROS levels in their experimental systems and confirms that approximately 75% of the measurable H2O2 production under these substrate conditions originates from site IIIQo [1]. This substrate-context-dependent quantification is critical because the relative contribution of site IIIQo to total mitochondrial ROS varies with respiratory substrate choice, and S3QEL-2 provides a direct means to define this contribution experimentally [2].

H₂O₂ Suppression Benchmark

Method context

S3QEL-2 reduced mitochondrial H₂O₂ production to 25% of control during glutamate/malate oxidation.

Defines ~75% site IIIQo contribution to H₂O₂ under these substrate conditions.

Amplex Red assay; substrate-dependent quantification.

Evidence Dimension	H2O2 production rate during oxidation of glutamate plus malate in isolated mitochondria
Target Compound Data	S3QEL-2: reduces H2O2 production to 25% of control level
Comparator Or Baseline	Untreated control (100% H2O2 production under identical substrate conditions)
Quantified Difference	75 ± ~5% reduction in H2O2 production (residual 25% of control). Note: This defines the approximate contribution of site IIIQo to total H2O2 under glutamate/malate conditions.
Conditions	Isolated mitochondria; oxidation of glutamate plus malate; H2O2 measured via Amplex Red/horseradish peroxidase assay [1]

Why This Matters

This quantified reduction provides a reproducible benchmark for experimental design and quality control: researchers can validate S3QEL-2 activity in their own mitochondrial preparations by confirming H2O2 suppression to approximately 25% of control under these specific substrate conditions.

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] Wong HS, Dighe PA, Mezera V, Monternier PA, Brand MD. Production of superoxide and hydrogen peroxide from specific mitochondrial sites under different bioenergetic conditions. Journal of Biological Chemistry. 2017;292(41):16804-16809. doi:10.1074/jbc.R117.789271. PMID: 28842493. View Source

Milder Respiratory Impact vs. Myxothiazol in Cancer Cells

In a comparative study of three complex III inhibitors (antimycin A, myxothiazol, and S3QEL-2) in PC-3 prostate cancer cells, S3QEL-2 exhibited a significantly weaker effect on mitochondrial respiration compared to myxothiazol [1]. At 12 µM, S3QEL-2 produced only a slight but significant decrease in oxygen consumption, whereas myxothiazol strongly suppressed respiration [1]. Correspondingly, S3QEL-2 displayed significantly higher IC50 values for inhibition of PC-3 cell proliferation compared to myxothiazol in pyruvate-starved medium, reflecting its less disruptive impact on mitochondrial energy metabolism [1]. Unlike antimycin A, the anti-proliferative effect of S3QEL-2 (and myxothiazol) was not weakened under hypoxic conditions (1.5% O2), indicating that Qo-site targeting retains efficacy in the low-oxygen tumor microenvironment [1].

Respiration Impact in Cancer Cells

Head-to-head

At 12 µM, S3QEL-2 caused only a slight decrease in O₂ consumption in PC-3 cells, while myxothiazol strongly suppressed respiration. Anti-proliferative effect retained under hypoxia (1.5% O₂).

Supports ROS source attribution with minimal respiratory collateral damage.

Pyruvate-starved medium; 96 h incubation.

Evidence Dimension	Mitochondrial respiration impact and anti-proliferative potency in PC-3 prostate cancer cells
Target Compound Data	S3QEL-2 (12 µM): slight but significant decrease in O2 consumption; significantly higher IC50 for proliferation inhibition; anti-proliferative effect retained under hypoxia (1.5% O2)
Comparator Or Baseline	Myxothiazol: strong suppression of mitochondrial respiration; lower IC50 (more potent) for proliferation inhibition in pyruvate-starved medium. Antimycin A: strong respiratory suppression; anti-proliferative effect weakened under hypoxia
Quantified Difference	Qualitative: S3QEL-2 respiration impact is 'slight but significant' vs myxothiazol's 'strong' suppression. IC50 for proliferation: S3QEL-2 > myxothiazol (i.e., S3QEL-2 less potent, consistent with preserved respiration). Hypoxia retention: S3QEL-2 and myxothiazol retain efficacy; antimycin A loses efficacy.
Conditions	PC-3 prostate cancer cells; pyruvate-starved medium; 96 h incubation; 21% O2 and 1.5% O2; 12 µM S3QEL-2 for respiration measurements [1]

Why This Matters

For cancer metabolism researchers, S3QEL-2 offers a differentiated tool that suppresses site IIIQo-derived superoxide with minimal respiratory collateral damage, enabling cleaner interrogation of ROS-specific contributions to tumor cell proliferation compared to myxothiazol's confounding bioenergetic collapse.

• [1] Bölükbas DA. Targeting mitochondrial glycerol 3-phosphate dehydrogenase and mitochondrial complex III in PC-3 prostate cancer cells. Doctoral dissertation, Justus-Liebig-Universität Giessen; 2022. View Source

In Vivo Protection Against Diet-Induced Intestinal Barrier Dysfunction

Feeding different S3QELs (including S3QEL-2 family members) to Drosophila on a high-nutrient diet protected against diet-induced increases in intestinal permeability, enterocyte apoptotic cell number, and shortened median lifespan [1]. Critically, feeding S3QELs to mice on a high-fat diet also protected against the diet-induced increase in intestinal permeability, demonstrating cross-species translational validity [1]. This in vivo evidence specifically implicates superoxide produced by complex III at site IIIQo in enterocytes as a contributor to diet-induced intestinal barrier disruption [1]. In contrast, general mitochondria-targeted antioxidants such as SkQ1 and MitoTEMPO failed to exert long-term beneficial effects in murine polymicrobial sepsis models, with SkQ1 actually exacerbating 28-day mortality by 29%, highlighting the advantage of site-specific over broad antioxidant approaches for in vivo applications [2].

In Vivo Barrier Protection

Class-level

S3QELs (class) protected against diet-induced intestinal permeability increases and enterocyte apoptosis in Drosophila, with translational confirmation in mice on a high-fat diet.

Supports in vivo site IIIQo contribution to intestinal barrier disruption endpoints.

Cross-species evidence; direct comparator data with specific antioxidants is limited.

Evidence Dimension	In vivo protection against diet-induced intestinal barrier dysfunction across two species
Target Compound Data	S3QELs (class including S3QEL-2 and analogs): Protected against increased intestinal permeability in Drosophila (high-nutrient diet) and mice (high-fat diet); reduced enterocyte apoptosis; extended median lifespan in Drosophila
Comparator Or Baseline	Mitochondria-targeted antioxidants (SkQ1, MitoTEMPO): Failed to exert long-term benefit in murine sepsis; SkQ1 exacerbated 28-day mortality by 29% [2]. Note: Direct head-to-head S3QEL-2 vs MitoQ/SkQ1 in this specific intestinal permeability model is not reported; this is class-level inference.
Quantified Difference	Class-level comparison: S3QELs — significant protection across two species. SkQ1 — 29% increase in 28-day mortality in murine sepsis (caution: different disease model). Direct quantitative comparison between S3QEL-2 and named antioxidants in the intestinal permeability model is unavailable.
Conditions	Drosophila: high-nutrient diet, intestinal permeability assay (SMURF assay), enterocyte apoptosis quantification (cleaved caspase-3), lifespan measurement. Mice: high-fat diet, intestinal permeability (FITC-dextran) [1]

Why This Matters

For researchers planning in vivo studies requiring mitochondrial ROS modulation without systemic toxicity, S3QELs (including S3QEL-2) provide cross-species validated efficacy in a diet-induced pathology model, whereas certain broad-spectrum mitochondrial antioxidants have shown detrimental outcomes in other disease contexts, underscoring the procurement advantage of site-specific tools for translational research.

• [1] Watson MA, Pattavina B, Hilsabeck TAU, Lopez-Dominguez J, Kapahi P, Brand MD. S3QELs protect against diet-induced intestinal barrier dysfunction. Aging Cell. 2021;20(10):e13476. doi:10.1111/acel.13476. PMID: 34535963. View Source
• [2] Lowes DA, Webster NR, Galley HF. Mitochondria-Targeted Antioxidants SkQ1 and MitoTEMPO Failed to Exert a Long-Term Beneficial Effect in Murine Polymicrobial Sepsis. Oxidative Medicine and Cellular Longevity. 2017;2017:6412682. doi:10.1155/2017/6412682. View Source

Mechanistic Specificity: Source Prevention vs. Antioxidant Scavenging

S3QELs do not function as direct antioxidant quenchers. The IC50 for S3QEL-mediated superoxide suppression (1.7 µM) is far lower than the amount of superoxide suppressed, ruling out stoichiometric radical scavenging as the mechanism [1]. Instead, S3QELs are proposed to modify complex III protein conformation to decrease the rate constant for electron transfer from the ubisemiquinone intermediate to molecular oxygen, without altering semiquinone concentration or b-cytochrome reduction [1][2]. This contrasts fundamentally with mitochondria-targeted antioxidants (MitoQ, MitoTEMPO, SkQ1) that act as stoichiometric ROS scavengers, and with EUK-134, a superoxide dismutase/catalase mimetic that catalytically degrades already-formed superoxide and H2O2 [1]. The mechanistic distinction explains why S3QEL-2 can achieve functional outcomes (e.g., β-cell protection) superior to equimolar EUK-134: preventing ROS generation at the source is more effective than scavenging ROS post-production [1].

Mechanism: Source Prevention

Class-level

S3QEL-2 acts by decreasing the electron transfer rate from ubisemiquinone to O₂ at site IIIQo; IC₅₀ is substoichiometric to superoxide suppressed, ruling out direct radical scavenging.

Supports site-specific source prevention over post-production ROS quenching.

Mechanism proposed; aconitase inactivation assay.

Evidence Dimension	Mechanism of ROS suppression — source prevention vs post-production scavenging
Target Compound Data	S3QEL-2 (IC50 1.7 µM): Suppresses superoxide at site IIIQo by decreasing the rate constant for electron transfer from semiquinone to O2; does not act as a stoichiometric radical scavenger; does not alter b-cytochrome reduction state or electron transport rate
Comparator Or Baseline	MitoQ, MitoTEMPO, SkQ1: stoichiometric ROS scavengers that quench already-formed superoxide/H2O2. EUK-134: catalytic SOD/catalase mimetic that degrades superoxide and H2O2 after formation. Myxothiazol: blocks electron transfer at site IIIQo, preventing semiquinone formation but also inhibiting respiration.
Quantified Difference	Mechanistic class distinction — no direct numerical ratio applicable. Key quantitative support: S3QEL IC50 (1.7 µM) is substoichiometric relative to superoxide suppressed, ruling out direct scavenging [1].
Conditions	Isolated rat skeletal muscle mitochondria; succinate-driven superoxide production measured by aconitase inactivation [1]

Why This Matters

For experimental design requiring attribution of phenotypes to site-specific mitochondrial ROS sources rather than global oxidative status, S3QEL-2's source-prevention mechanism provides mechanistic clarity unavailable from post-production scavengers. This is a decisive factor in selecting S3QEL-2 over MitoQ, MitoTEMPO, or EUK-134 for site IIIQo-specific studies.

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] Watson MA, Wong HS, Brand MD. Use of S1QELs and S3QELs to link mitochondrial sites of superoxide and hydrogen peroxide generation to physiological and pathological outcomes. Biochemical Society Transactions. 2019;47(5):1461-1469. doi:10.1042/BST20190305. PMID: 31506330. View Source

S3QEL-2 Research Application Scenarios

Dissecting Site-Specific ROS in Hypoxic Signaling

S3QEL-2 selectively suppressed hypoxia-induced HIF-1α accumulation in HEK-293 cells at 10–20× IC50 without affecting oxidative phosphorylation, whereas myxothiazol achieved greater HIF-1α suppression only at the cost of concomitant metabolic disruption [1]. This enables researchers to cleanly interrogate the role of site IIIQo-derived superoxide in hypoxic signaling without the confounding variable of ATP depletion. S3QEL-2 also failed to suppress HIF-1α induced by DMOG (a ROS-independent stabilizer), confirming pathway specificity [1]. Researchers studying oxygen sensing, ischemic preconditioning, or tumor hypoxia should select S3QEL-2 over myxothiazol when the experimental question requires metabolic preservation.

Maximizing Viable β-Cell Yield in Islet Research

In primary rat islet isolation and culture, 30 µM S3QEL-2 enhanced β-cell viability and preserved glucose-stimulated insulin secretion more effectively than equimolar EUK-134, a benchmark ROS scavenger [1][2]. S3QEL-2 also strongly mitigated oxidative stress-induced apoptosis that limits functional β-cell yield from intact islets [1]. For laboratories engaged in islet transplantation, diabetes research, or β-cell biology, substituting S3QEL-2 for general antioxidants in islet culture media may improve viable β-cell recovery and functional outcomes based on these direct comparative data.

Investigating Diet-Induced Intestinal Barrier Dysfunction In Vivo

S3QELs (including S3QEL-2 and its structural analogs) protected against diet-induced intestinal permeability increases, enterocyte apoptosis, and lifespan shortening in Drosophila, with translational confirmation in mice fed a high-fat diet [1]. The cross-species validation supports the use of S3QEL-2 in gastrointestinal barrier function studies, particularly where the research question concerns the specific contribution of complex III-derived superoxide from enterocytes. Procurement of S3QEL-2 for in vivo feeding studies should be guided by these published protocols demonstrating efficacy in both invertebrate and mammalian models.

Profiling Complex III Inhibitors in Cancer Metabolism

In PC-3 prostate cancer cells, S3QEL-2 inhibited proliferation with significantly milder respiratory suppression compared to myxothiazol, and its anti-proliferative effect was retained under hypoxia (1.5% O2) unlike antimycin A [1]. This differentiated profile makes S3QEL-2 the preferred complex III tool compound for cancer metabolism studies requiring ROS source attribution under physiologically relevant oxygen tensions, where myxothiazol's severe respiratory inhibition would confound metabolic readouts. Researchers comparing Qo-site vs Qi-site targeting in tumor models should select S3QEL-2 for Qo-specific ROS suppression with preserved mitochondrial function.

Application

Selection Property

Validation Focus

Hypoxic signaling studies

Site-specific IIIQo ROS suppression without metabolic disruption

HIF-1α accumulation and pathway specificity in cell models

Islet cell functional preservation

Reported β-cell viability and insulin secretion preservation context

Functional islet yield and apoptosis endpoints

Diet-induced intestinal barrier studies

Cross-species in vivo barrier protection context

Intestinal permeability and enterocyte apoptosis endpoints

Cancer cell metabolism studies

Milder respiratory impact for ROS source attribution

Proliferation and respiration endpoints under normoxia/hypoxia

• [1] Orr AL, Vargas L, Turk CN, et al. Suppressors of superoxide production from mitochondrial complex III. Nature Chemical Biology. 2015;11(11):834-836. doi:10.1038/nchembio.1910. PMID: 26368590. View Source
• [2] PMC Figure 2. S3QELs modulate ROS-mediated signaling in cells. Panel e-f. PMCID: PMC4618194. View Source